[3-(Dimethylamino)propyl](1,3-thiazol-5-ylmethyl)amine

• Molecular Formula: C9H17N3S
• Molecular Weight: 199.32 g/mol
• IUPAC Name: N',N'-dimethyl-N-(1,3-thiazol-5-ylmethyl)propane-1,3-diamine
• InChI: InChI=1S/C9H17N3S/c1-12(2)5-3-4-10-6-9-7-11-8-13-9/h7-8,10H,3-6H2,1-2H3
• InChI Key: RRNTYALUITTXEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNCC1=CN=CS1

Description

3-(Dimethylamino)propylamine is a tertiary amine compound featuring a dimethylamino-propyl chain and a 1,3-thiazol-5-ylmethyl substituent. Its structure combines the electron-donating dimethylamino group with the aromatic thiazole ring, which may enhance binding to biological targets through hydrogen bonding and π-π interactions. This compound has been investigated in the context of anti-cancer drug development, particularly for head and neck squamous cell carcinoma (HNSCC). Studies highlight its role in improving selectivity and potency against cancer cell lines such as AMC-HN4, which exhibits resistance to conventional therapies like 5-fluorouracil (5-FU) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Dimethylamino)propylamine typically involves the reaction of a thiazole derivative with a dimethylaminopropylamine. The reaction conditions often include the use of solvents like ethanol or methanol and may require heating under reflux to facilitate the reaction .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistent quality and yield. The process may also include purification steps such as crystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The thiazole ring can undergo oxidation reactions, often resulting in the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to dihydrothiazoles.

Substitution: Electrophilic and nucleophilic substitution reactions are common, particularly at the carbon atoms adjacent to the sulfur and nitrogen in the thiazole ring.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Halogenating agents, alkylating agents, and nucleophiles such as amines or thiols are frequently employed.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrothiazoles.

Substitution: Various substituted thiazole derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: In chemistry, 3-(Dimethylamino)propylamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery .

Biology: In biological research, this compound is studied for its potential as an antimicrobial and antiviral agent. Its ability to interact with biological macromolecules makes it a candidate for further investigation in various biological assays .

Medicine: Medically, thiazole derivatives, including 3-(Dimethylamino)propylamine, are explored for their potential therapeutic effects, particularly in the treatment of infections and cancer .

Industry: Industrially, this compound can be used in the development of new materials, such as polymers and dyes, due to its chemical stability and reactivity .

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring can form hydrogen bonds and other interactions with these targets, leading to inhibition or activation of biological pathways. This compound may also interfere with the synthesis of nucleic acids or proteins, contributing to its antimicrobial and anticancer effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The anti-proliferative activity and selectivity of 3-(Dimethylamino)propylamine are influenced by subtle structural variations in its substituents. Below is a detailed comparison with analogous compounds:

Amine Substituent Variations

• 3-(Dimethylamino)propylamine (9f): Exhibits moderate anti-proliferative activity against HNSCC cells. The dimethylamino group balances lipophilicity and hydrogen-bonding capacity, contributing to cellular uptake .
• 3-(Diethylamino)propylamine (9g): Substituting dimethyl with diethyl groups reduces activity by ~10-fold, likely due to increased steric hindrance and altered pharmacokinetics .
• 3-(Dimethylamino)propyl(methyl)amine (9h): Methylation of the terminal amine further diminishes activity, suggesting the free amine is critical for target interaction .

Thiazole Ring Modifications

• 3-(Diethylamino)propylamine (CAS 561034-28-4): Replacing dimethyl with diethyl groups on the amine reduces potency but retains selectivity for AMC-HN4 cells, highlighting the thiazole ring’s role in target specificity .
• 5-Methyl-2-(4-phenyl-thiazol-2-yl)pyrazol-3-amine : Incorporation of a phenyl-thiazole group enhances aromatic stacking but lowers solubility, limiting its utility in vivo .

Aminoethyl vs. Aminopropyl Chains

• 2-(Dimethylamino)ethylamine (9c): Shorter chain length results in comparable activity to 9f but lower selectivity due to reduced spatial compatibility with target proteins .
• 2-Morpholinoethylamine (9e): Substitution with morpholine abolishes activity, underscoring the necessity of tertiary amines for efficacy .

Activity and Selectivity Data

Compound ID	Structure Modifications	IC₅₀ (AMC-HN4, µM)	Selectivity Ratio (AMC-HN4 vs. Caki)	Reference
9a (Morpholine derivative)	Morpholine at carboxamide	0.12	>7
9b (4-Methylpiperazine)	Piperazine substitution	1.3	>7
9f	3-(Dimethylamino)propylamine	2.5	3.2
9g	3-(Diethylamino)propylamine	25	2.8
CAS 561034-28-4	Diethylamino-thiazole hybrid	4.7	5.1

Key Research Findings

Steric and Electronic Effects: The dimethylamino group optimizes steric bulk and electron density, enabling efficient interaction with hydrophobic pockets in target proteins. Diethyl or morpholine substituents disrupt this balance .

Role of the Thiazole Ring : The 1,3-thiazol-5-ylmethyl group enhances selectivity by engaging in π-stacking with aromatic residues in kinases or receptors overexpressed in HNSCC .

Chain Length : Propylamine chains (vs. ethyl) improve binding by extending the molecule’s reach into deeper regions of the target site .

Implications for Drug Design

The structural insights from these comparisons emphasize:

• The necessity of preserving tertiary amine functionality for activity.
• The advantage of thiazole rings in improving target specificity.
• The trade-off between lipophilicity (e.g., diethyl groups) and solubility in optimizing pharmacokinetics.

Further studies should focus on crystallographic data to elucidate precise binding modes and guide rational modifications .

Biological Activity

3-(Dimethylamino)propylamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Chemical Formula : C₉H₁₄N₂S
• Molecular Weight : 182.29 g/mol

The thiazole moiety contributes to the compound's biological properties, often associated with antimicrobial and anticancer activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing thiazole rings. For instance, derivatives of thiazole have demonstrated significant inhibitory effects on various cancer cell lines. The mechanisms often involve:

• Inhibition of CDK9 : Compounds similar to 3-(Dimethylamino)propylamine have been shown to inhibit cyclin-dependent kinase 9 (CDK9), leading to reduced transcription of anti-apoptotic proteins like Mcl-1, thus promoting apoptosis in cancer cells .
• Selectivity and Potency : Structure-activity relationship (SAR) studies indicate that modifications in the thiazole structure can enhance selectivity towards specific cancer types, with some compounds exhibiting nanomolar inhibition against CDK9 .

Neurotransmitter Modulation

The compound also exhibits properties that may influence neurotransmitter systems:

• Serotonin Transporter (SERT) : Analogues of 3-(Dimethylamino)propylamine have been evaluated for their affinity towards SERT, which is crucial for regulating serotonin levels in the brain. These studies suggest that modifications can lead to enhanced binding affinity and allosteric modulation .

Table 1: Summary of Biological Activities

Activity Type	Target	IC50 Value (µM)	Reference
CDK9 Inhibition	Cancer Cell Lines	< 10
SERT Binding	Rat Brain Tissue	19.7 - 30.2
MAO-A Inhibition	Enzyme Assays	0.060

Case Study 1: Anticancer Efficacy

In a study involving primary chronic lymphocytic leukemia (CLL) cells, a related thiazole compound demonstrated a therapeutic window significantly favoring cancer cells over normal cells, showcasing its potential for selective toxicity . The results emphasized the importance of structural modifications for enhancing anticancer efficacy.

Case Study 2: Neuropharmacological Effects

Another study focused on the neuropharmacological effects of thiazole derivatives, revealing their potential as antidepressants through SERT modulation. The findings indicated that certain structural features could enhance their efficacy in treating mood disorders .